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Compound of Interest

Compound Name: H-Ala-d-Ala-OH

Cat. No.: B1266454 Get Quote

An In-depth Resource for Researchers, Scientists, and Drug Development Professionals on the

Commercial Availability and Application of H-Ala-d-Ala-OH.

This technical guide provides a comprehensive overview of the dipeptide H-Ala-d-Ala-OH, a

critical reagent in bacteriology, antibiotic development, and biochemistry. This document details

commercially available sources of H-Ala-d-Ala-OH, its physicochemical properties, and its

primary applications in research. Furthermore, it offers detailed experimental protocols and

visual workflows to facilitate its use in the laboratory.

Introduction to H-Ala-d-Ala-OH
H-Ala-d-Ala-OH, also known as L-Alanyl-D-alanine, is a dipeptide of significant interest in

biomedical research. Its primary importance lies in its role as a key structural component of the

bacterial cell wall. Specifically, it forms the C-terminal dipeptide of the pentapeptide side chains

of peptidoglycan, the major structural polymer of the bacterial cell wall. This unique structural

feature makes it a crucial target for a class of antibiotics known as glycopeptides, most notably

vancomycin.

In research settings, H-Ala-d-Ala-OH serves as an essential tool for studying bacterial cell wall

biosynthesis, screening for novel antibacterial agents, and investigating the mechanisms of

antibiotic resistance. Its availability from commercial suppliers in high purity has enabled

researchers to develop a variety of in vitro and cell-based assays to probe these fundamental

biological processes.
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Commercial Suppliers and Product Specifications
A variety of life science companies supply H-Ala-d-Ala-OH for research purposes. The table

below summarizes the offerings from several prominent suppliers, providing key quantitative

data to aid in product selection.

Supplier Product Name
Catalog
Number
(Example)

Purity
Available
Quantities

MedchemExpres

s
H-Ala-d-Ala-OH HY-W250715 ≥98.21% (LCMS)

10 mg, 50 mg,

100 mg

Chem-Impex Ala-D-Ala-OH 05823 ≥97% (HPLC) 250 mg, 1 g

Bachem
H-D-Ala-D-Ala-

OH
Not specified High Purity

Custom and

catalog sizes

Cayman

Chemical
D-Ala-D-Ala 39648 ≥98%

250 mg, 500 mg,

1 g

Biosynth Ala-D-Ala-OH FA48629 Not specified Inquire for details

Note: Product specifications, including purity and available quantities, are subject to change.

Researchers should always consult the supplier's website and Certificate of Analysis for the

most up-to-date information.

Key Research Applications and Experimental
Protocols
H-Ala-d-Ala-OH is a versatile tool employed in a range of experimental contexts. Below are

detailed protocols for some of its most common applications.

Bacterial Cell Wall Biosynthesis Pathway
H-Ala-d-Ala-OH is a fundamental building block in the synthesis of peptidoglycan. The

following diagram illustrates the cytoplasmic stage of this essential pathway.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b1266454?utm_src=pdf-body
https://www.benchchem.com/product/b1266454?utm_src=pdf-body
https://www.benchchem.com/product/b1266454?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266454?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


UDP-N-acetylglucosamine UDP-N-acetylmuramic acidMurA, MurB

UDP-NAM-L-Ala

MurC

UDP-NAM-L-Ala-D-Glu

MurD

UDP-NAM-tripeptide

MurE

UDP-NAM-pentapeptide

MurF

L-Alanine

D-Glutamate

meso-Diaminopimelic acid

H-Ala-d-Ala-OH

Click to download full resolution via product page

Cytoplasmic Stage of Peptidoglycan Biosynthesis.

Vancomycin Binding and Inhibition of Peptidoglycan
Synthesis
The terminal D-Ala-D-Ala moiety of the peptidoglycan precursor is the direct target of

vancomycin. The antibiotic binds to this dipeptide, sterically hindering the subsequent

transglycosylation and transpeptidation steps, thereby inhibiting cell wall synthesis and leading

to bacterial cell death.
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Mechanism of Vancomycin Inhibition.

Experimental Protocol: In Vitro D-Ala-D-Ala Ligase (Ddl)
Activity Assay
This assay measures the activity of D-Ala-D-Ala ligase, the enzyme responsible for

synthesizing the D-Ala-D-Ala dipeptide.

Materials:

Purified D-Ala-D-Ala ligase (Ddl) enzyme

H-Ala-d-Ala-OH (as a standard, if needed for product identification)

D-Alanine

ATP (Adenosine triphosphate)
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Reaction Buffer (e.g., 100 mM Tris-HCl, pH 7.5, 10 mM MgCl2, 50 mM KCl)

Malachite Green Phosphate Assay Kit (or similar phosphate detection reagent)

96-well microplate

Microplate reader

Procedure:

Reaction Setup:

Prepare a reaction mixture containing the reaction buffer, a known concentration of D-

Alanine, and ATP.

Prepare a control reaction without the Ddl enzyme.

Prepare a series of reactions with varying concentrations of a potential inhibitor if

screening for new antibiotics.

Enzyme Addition:

Initiate the reaction by adding a specific amount of purified Ddl enzyme to each well.

Incubation:

Incubate the plate at the optimal temperature for the enzyme (e.g., 37°C) for a defined

period (e.g., 30 minutes).

Reaction Quenching:

Stop the reaction by adding a quenching solution (e.g., EDTA or by heat inactivation).

Phosphate Detection:

Add the Malachite Green reagent to each well according to the manufacturer's

instructions. This reagent will react with the inorganic phosphate (Pi) released from ATP

hydrolysis during the ligation reaction.
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Measurement:

Measure the absorbance at the appropriate wavelength (typically around 620-650 nm)

using a microplate reader.

Data Analysis:

Calculate the amount of phosphate produced by comparing the absorbance values to a

standard curve of known phosphate concentrations. The enzyme activity can then be

determined.
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Workflow for D-Ala-D-Ala Ligase Activity Assay.

Conclusion
H-Ala-d-Ala-OH is an indispensable reagent for researchers in the fields of microbiology, drug

discovery, and biochemistry. Its commercial availability in high-purity formulations from various

suppliers has greatly facilitated the study of bacterial cell wall biosynthesis and the
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development of novel antibiotics. The experimental protocols and workflows provided in this

guide are intended to serve as a valuable resource for scientists utilizing this important

dipeptide in their research endeavors. As our understanding of bacterial physiology and

antibiotic resistance mechanisms continues to evolve, the utility of H-Ala-d-Ala-OH as a

research tool is certain to expand.

To cite this document: BenchChem. [A Technical Guide to H-Ala-d-Ala-OH for Research
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1266454#commercial-suppliers-of-h-ala-d-ala-oh-for-
research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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